1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2,4-dimethylphenyl)-5-methyl-N-propyltriazole-4-carboxamide
• InChI: InChI=1S/C15H20N4O/c1-5-8-16-15(20)14-12(4)19(18-17-14)13-7-6-10(2)9-11(13)3/h6-7,9H,5,8H2,1-4H3,(H,16,20)
• InChI Key: ZYGXABNNQWEGBH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(N(N=N1)C2=C(C=C(C=C2)C)C)C
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide, also known as DPTC, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of triazole derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide is not fully understood, but it is believed to involve the coordination of the triazole nitrogen atoms with metal ions. This coordination can lead to changes in the electronic properties of the compound, which can affect its biological activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide have not been extensively studied. However, it has been found to possess antioxidant activity and has been shown to protect cells from oxidative stress. 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide has also been found to inhibit the growth of cancer cells in vitro, although further studies are needed to explore its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide in lab experiments is its stability and solubility in water and organic solvents. It also forms stable complexes with metal ions, which can be useful for various applications. However, one limitation is that its biological activity and mechanism of action are not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide. One area of interest is its potential use as an anticancer agent, as preliminary studies have shown promising results. Another area of interest is its potential use as a fluorescent probe for detecting hydrogen peroxide in biological systems. Further studies are also needed to explore its potential as a ligand for other metal ions and its biological activity in vivo.
Conclusion:
In conclusion, 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has been studied for its potential use in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. While further studies are needed to fully understand its biological activity and potential applications, 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide has shown promising results in various areas of research.

Synthesis Methods

The synthesis of 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide involves the reaction of 2,4-dimethylphenyl hydrazine with ethyl acetoacetate to form the intermediate, which is then reacted with propylamine and triethylamine to obtain the final product. The yield of 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide can be improved by using a solvent mixture of ethanol and water and by optimizing the reaction conditions.

Scientific Research Applications

1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential use as a ligand for metal ions, such as copper and zinc. It has been found to form stable complexes with these metal ions, which can be used for various applications such as catalysis, sensing, and imaging. 1-(2,4-dimethylphenyl)-5-methyl-N-propyl-1H-1,2,3-triazole-4-carboxamide has also been studied for its potential use as a fluorescent probe for detecting hydrogen peroxide in biological systems.